N1-((1-isonicotinoylpiperidin-4-yl)methyl)-N2-(2-methoxyethyl)oxalamide

• IUPAC Name: N-(2-methoxyethyl)-N'-[[1-(pyridine-4-carbonyl)piperidin-4-yl]methyl]oxamide
• InChI: InChI=1S/C17H24N4O4/c1-25-11-8-19-15(22)16(23)20-12-13-4-9-21(10-5-13)17(24)14-2-6-18-7-3-14/h2-3,6-7,13H,4-5,8-12H2,1H3,(H,19,22)(H,20,23)
• InChI Key: RERDFNRVRRXCNO-UHFFFAOYSA-N
• Canonical SMILES: COCCNC(=O)C(=O)NCC1CCN(CC1)C(=O)C2=CC=NC=C2
• Molecular Formula: C17H24N4O4
• Molecular Weight: 348.4 g/mol

Description

N1-((1-isonicotinoylpiperidin-4-yl)methyl)-N2-(2-methoxyethyl)oxalamide, also known as IMP-1088, is a small molecule inhibitor that has shown potential in treating a variety of viral infections.

Scientific Research Applications

Metabolic Impact in Cancer

Research has shown that certain compounds affecting metabolic pathways can have a significant role in cancer progression and treatment. For example, Nicotinamide N-methyltransferase (NNMT) overexpression in various human cancers impacts the methylation potential of cancer cells by consuming methyl units from S-adenosyl methionine. This process creates a metabolic product, 1-methylnicotinamide, altering the epigenetic state of cancer cells, including hypomethylated histones and cancer-related proteins, alongside heightened expression of pro-tumorigenic gene products (Ulanovskaya, Zuhl, & Cravatt, 2013). This illustrates how metabolic enzymes' deregulation can lead to widespread changes in the methylation landscape of cancer cells, potentially offering a target for therapeutic intervention.

Pharmacokinetics and Drug-Drug Interactions

The pharmacokinetics and potential for drug-drug interactions of compounds are crucial in the development of therapeutic strategies. Studies involving compounds like N1-methylnicotinamide (1-NMN) explore its role as a biomarker to assess interactions involving organic cation transporters and multidrug and toxin extrusion protein transporters. Such research highlights the importance of understanding how compounds are metabolized and their interactions within the body, which is critical for safe and effective therapeutic use (Luo et al., 2018).

Antimicrobial and Antioxidant Potential

Compounds derived from similar structural frameworks have been studied for their antimicrobial and antioxidant potential. For example, novel oxime esters synthesized from specific core structures have shown promising in vitro antioxidant and antimicrobial activities. This suggests that manipulating the chemical structure of such compounds can lead to significant biological activity, offering potential therapeutic benefits in treating infections and oxidative stress-related conditions (Harini et al., 2014).